Cas no 1250883-97-6 (2-Chloro-4-hydroxyphenylboronic acid)

• Product Name: 2-Chloro-4-hydroxyphenylboronic acid
• CAS No: 1250883-97-6
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 3160400
• PubChem ID: 71305882
• Update Time: 2025-11-01

2-Chloro-4-hydroxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-hydroxyphenylboronic acid
• 1933796-50-9
• cis-tert-Butyl 1-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
• (3aR,7aR)-tert-butyl 1-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
• 1250883-97-6
• (3aR,7aR)-tert-butyl1-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-5-4-10-9(7-15)8-17-11(10)6-14/h9-11H,4-8,14H2,1-3H3/t9-,10-,11?/m1/s1
• InChI Key： GHWMTUFKAOUJAV-DIOIDXFWSA-N
• SMILES： O1C[C@H]2CN(C(=O)OC(C)(C)C)CC[C@H]2C1CN

Computed Properties

• Exact Mass: 256.17869263Da
• Monoisotopic Mass: 256.17869263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-Chloro-4-hydroxyphenylboronic acid

2-Chloro-4-hydroxyphenylboronic Acid (CAS No. 1250883-97-6): A Comprehensive Overview

2-Chloro-4-hydroxyphenylboronic acid (CAS No. 1250883-97-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, also known as 4-(chloro-3-hydroxyphenyl)boronic acid, is characterized by its boronic acid functional group and a substituted phenyl ring, which confer it with a range of reactive and functional properties.

The molecular structure of 2-chloro-4-hydroxyphenylboronic acid consists of a phenyl ring with a chlorine atom at the 2-position and a hydroxyl group at the 4-position, attached to a boronic acid moiety. This arrangement provides the compound with both electron-withdrawing and electron-donating functionalities, making it an attractive candidate for various chemical reactions and synthetic transformations.

In the realm of medicinal chemistry, 2-chloro-4-hydroxyphenylboronic acid has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression, suggesting its potential as a lead compound for anticancer drug discovery.

Beyond its medicinal applications, 2-chloro-4-hydroxyphenylboronic acid has also found use in materials science, particularly in the synthesis of functional polymers and nanomaterials. The boronic acid group can participate in various cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the preparation of complex organic molecules and advanced materials. A recent study in the Journal of Polymer Science reported the successful synthesis of polymeric materials using this compound as a key monomer, resulting in materials with enhanced mechanical and thermal properties.

The reactivity of 2-chloro-4-hydroxyphenylboronic acid is further enhanced by its ability to form stable complexes with various metal ions. This property has been exploited in the development of sensors and catalysts. For example, researchers at the University of California, Berkeley, have developed a highly sensitive sensor for detecting trace amounts of heavy metals using complexes formed between this compound and specific metal ions. The sensor's high selectivity and sensitivity make it a promising tool for environmental monitoring and industrial applications.

In addition to its synthetic utility, 2-chloro-4-hydroxyphenylboronic acid has been studied for its potential therapeutic applications. Its ability to modulate biological pathways through interactions with specific receptors or enzymes has led to its evaluation as a candidate for treating various diseases. A study published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit anti-inflammatory properties, making them potential candidates for treating inflammatory disorders such as arthritis.

The synthesis of 2-chloro-4-hydroxyphenylboronic acid can be achieved through several methods, including boronate ester hydrolysis and direct boronation reactions. These synthetic routes have been optimized to improve yield and purity, making the compound readily available for research and industrial applications. A detailed protocol for the synthesis was recently published in the Tetrahedron Letters, providing researchers with a reliable method to produce this valuable compound.

In conclusion, 2-chloro-4-hydroxyphenylboronic acid (CAS No. 1250883-97-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique chemical properties and reactivity make it an essential building block for advanced research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in future scientific advancements.